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Compound Focus: Haloxyfop

CAS No.: 69806-34-4

Cat. No.: S569732

The table below summarizes the core properties and environmental behavior of haloxyfop.

Property Details

Chemical Classification Aryloxyphenoxypropionate (AOPP) herbicide [1].

Active Isomer R-enantiomer (haloxyfop-P) [2].

Mode of Action Acetyl CoA carboxylase (ACCase) inhibitor, disrupting fatty acid
biosynthesis [2].

Primary Application Post-emergence control of annual and perennial grass weeds [2].
Environmental Half-Life Rapid dissipation; half-life of 2.6-4.9 days reported in coastal wetland
(Soil) soil [3].

Key In soil: Rapid hydrolysis of haloxyfop-methyl to haloxyfop-acid, followed
Metabolic/Degradation by chiral inversion of S-enantiomer to R-form [4]. In plants: Hydrolysis to
Process haloxyfop-acid, but no chiral interconversion of enantiomers [4].

Comparative Metabolism in Plants vs. Soil

The following diagram illustrates the key metabolic pathways of halexyfop in plants and soil, highlighting

the critical difference in enantiomer behavior.
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Key metabolic pathways of haloxyfop in soil versus plants.

Degradation Kinetics and Microbial Impact

The table below collates data on the dissipation and ecological impact of haloxyfop across different studies.
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Study Context Key Findings on Degradation & Impact

Coastal Wetland Haloxyfop dissipated exponentially; >90% removal in 30 days; short-term
(S. alterniflora) reduction in rhizosphere soil bacterial diversity, followed by recovery; increased
abundance of potential degraders (e.g., Pseudomonas, Acinetobacter) [1] [3].

Soil Microbial Fungal bioaugmentation with Myrothecium verrucaria enhanced degradation,
Fuel Cell (MFC) achieving >93% haloxyfop-P removal in 60 days; followed second-order

degradation kinetics; improved MFC current and power density [5] [6].

Forest Demonstrated selectivity of haloxyfop-P, causing significantly less damage to
Restoration native Atlantic Forest tree species compared to glyphosate [7].

Advanced Remediation and Analytical Protocols

For researchers focusing on remediation or analysis, here are methodologies from recent studies.

Experimental

Protocol Summary
Approach

Fungal Setup: Construct soil MFCs with carbon fiber anode/graphite cathode.

Bioaugmentation in  Treatment: Inoculate herbicide-contaminated soil with fungal strains (e.qg.,

MFCs Myrothecium verrucaria). Monitoring: Track current density, power output, and
herbicide concentration over 60-90 days. Analysis: Use HPLC-MS for herbicide
quantification; 16S rRNA sequencing for microbial community dynamics [5] [6].

Field Persistence & Design: Field plots with herbicide application at recommended doses.

Ecotoxicity Sampling: Collect rhizosphere soil and plant samples over time (e.g., days 1, 3,
7, 15, 30). Analysis: Enantioselective GC-MS or LC-MS to track parent
compound and metabolites; next-generation sequencing (16S rRNA) to assess
shifts in microbial community structure [1] [4] [3].

Environmental Implications and Research Gaps
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The environmental behavior of haloxyfop presents a complex picture. Its rapid dissipation in soil suggests a
lower persistence risk [3], but its potential toxicity to non-target organisms like zebrafish and mice, even at
environmentally relevant concentrations, warrants caution [5]. The compound's high mobility in water

(solubility of 375 mg/L at pH 7) also raises concerns about groundwater contamination [2].

Recent research on Microbial Fuel Cells (MFCs) enhanced with degradative fungi like Myrothecium
verrucaria points to a promising bioremediation strategy. This approach not only accelerates herbicide
removal but also generates electricity, offering a self-sustaining cleanup model [5] [6]. The introduced fungi
create a "xeno-fungusphere,” a unique microenvironment that reshapes the indigenous microbial community

and enhances the overall degradation capacity of the system [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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